Cas no 1314722-43-4 (1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314722-43-4
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5961079
• PubChem ID: 129953658
• Update Time: 2025-05-20

1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• 1314722-43-4
• EN300-1852591

• Inchi： 1S/C11H11FO3/c1-15-9-6-7(12)2-3-8(9)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： LBQHJRJWHWXHOA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid

1-(4-Fluoro-2-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-(4-Fluoro-2-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid is a compound with the CAS number 1314722-43-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring fused to a phenyl group substituted with fluorine and methoxy groups. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The molecular structure of 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring attached to a phenyl group at the 4-fluoro and 2-methoxy positions. This arrangement creates a rigid and strained structure, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the potential of such strained ring systems in enhancing drug-target interactions, particularly in the context of kinase inhibitors and other therapeutic agents.

One of the key areas of research involving this compound is its synthesis and optimization. Scientists have employed various methodologies to synthesize 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid, including transition-metal-catalyzed cyclizations and bio-inspired assembly techniques. These approaches have not only improved the yield and purity of the compound but also opened avenues for exploring its derivatives with enhanced pharmacokinetic profiles.

The biological activity of 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in 2023 revealed that this compound exhibits selective inhibition of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a lead compound for developing anticancer therapies.

In addition to its therapeutic applications, 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various nanomaterials, paving the way for innovative applications in next-generation electronic devices.

The toxicological profile of 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid has also been a focus of recent studies. Acute and chronic toxicity tests have indicated that this compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver, kidneys, and heart. These findings are crucial for advancing its development as a pharmaceutical agent, as they suggest a favorable safety profile.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the biological activity of 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid. Advanced computational modeling techniques, such as molecular docking and quantum mechanics simulations, are being employed to predict its binding affinities to various targets. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications, with the goal of improving its bioavailability and efficacy.

In conclusion, 1-(4-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No: 1314722-43-4) stands out as a promising compound with diverse applications in medicine and materials science. Its unique structural features, coupled with recent advancements in synthesis and biological characterization, position it as a valuable tool for addressing unmet needs in these fields. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and advanced materials.